Cas no 91066-65-8 (6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine)

• Product Name: 6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine
• CAS No: 91066-65-8
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 995747
• PubChem ID: 228962
• Update Time: 2025-04-20

6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine
• 6-chloro-9-cyclohex-2-en-1-ylpurine
• 91066-65-8
• NSC-22237
• NSC22237

• Inchi： 1S/C11H11ClN4/c12-10-9-11(14-6-13-10)16(7-15-9)8-4-2-1-3-5-8/h2,4,6-8H,1,3,5H2
• InChI Key： XUWXXYRPSCHFJJ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)C1C=CCCC1

Computed Properties

• Exact Mass: 234.067
• Monoisotopic Mass: 234.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 407.1°C at 760 mmHg
• Flash Point: 200°C
• Refractive Index: 1.731
• PSA: 43.60000
• LogP: 2.76090